1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine

• IUPAC Name: [4-(1,3-benzodioxol-5-ylmethyl)piperazin-1-yl]-(2,3,4-trifluorophenyl)methanone
• InChI: InChI=1S/C19H17F3N2O3/c20-14-3-2-13(17(21)18(14)22)19(25)24-7-5-23(6-8-24)10-12-1-4-15-16(9-12)27-11-26-15/h1-4,9H,5-8,10-11H2
• InChI Key: ABZIEBVZESOCLO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC3=C(C=C2)OCO3)C(=O)C4=C(C(=C(C=C4)F)F)F
• Molecular Formula: C19H17F3N2O3
• Molecular Weight: 378.3 g/mol

Description

1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine, also known as BDTTP, is a chemical compound that has been extensively researched due to its potential applications in the fields of medicine and biology.

Mechanism of Action

The mechanism of action of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways in the body. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine has been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine has also been shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine has also been shown to inhibit the production of inflammatory cytokines in vitro and in vivo, indicating its potential as an anti-inflammatory agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine is its potent anti-inflammatory and anti-cancer properties, which make it a promising candidate for the development of new drugs. However, there are also some limitations to using 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine in lab experiments. For example, 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine is a relatively complex molecule that requires specialized equipment and expertise to synthesize. Additionally, 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine may have off-target effects that could complicate data interpretation.

Future Directions

There are many potential future directions for research on 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine. One area of research could focus on optimizing the synthesis method for 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine to improve yield and purity. Another area of research could focus on identifying the specific enzymes and signaling pathways that are targeted by 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine, which could provide insights into its mechanism of action. Additionally, future studies could investigate the potential of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine as a therapeutic agent for a variety of diseases, including cancer and inflammatory disorders.

Scientific Research Applications

1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine has been studied extensively due to its potential applications in the fields of medicine and biology. One of the main applications of 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine is in the development of new drugs for the treatment of various diseases. 1-(1,3-benzodioxol-5-ylmethyl)-4-(2,3,4-trifluorobenzoyl)piperazine has been shown to have potent anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs.